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Compound of Interest

Compound Name: FTT5

Cat. No.: B15073588 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

regulatory compliance. This guide provides essential information on the proper disposal

procedures for FTT5, a lipid-like compound utilized in the formation of lipid-like nanoparticles

(LLNs) for mRNA delivery and genome editing. Adherence to these guidelines is paramount for

ensuring a safe laboratory environment and minimizing environmental impact.

FTT5: A Profile
FTT5, with the CAS Number 2803606-43-9, is supplied as a solution in ethanol.[1] This

fundamental characteristic dictates its primary disposal pathway. While FTT5 itself is not

classified as a hazardous substance, the ethanol solvent is a flammable liquid, rendering the

entire solution as hazardous waste.

Characteristic Information Source

Product Name FTT5 Cayman Chemical[1]

CAS Number 2803606-43-9 Cayman Chemical[1]

Formulation A solution in ethanol Cayman Chemical[1]

Hazard Classification

Not a hazardous substance or

mixture (FTT5); Hazardous

due to ethanol solvent
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The Disposal Protocol: A Step-by-Step Guide
The disposal of FTT5 must be handled in accordance with all applicable federal, state, and

local regulations for hazardous waste. The following protocol outlines the necessary steps for

its safe disposal.

1. Personal Protective Equipment (PPE): Before handling FTT5 solution, ensure you are

wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (nitrile or neoprene)

A lab coat

2. Waste Collection:

Do not dispose of FTT5 solution down the drain. Ethanol concentrations of 24% or higher are

typically considered hazardous waste and are prohibited from sewer disposal.[2][3]

Collect all waste FTT5 solution in a designated, leak-proof, and clearly labeled hazardous

waste container. The container should be compatible with ethanol.

The label on the waste container must include:

The words "Hazardous Waste"

The full chemical name: "FTT5 in Ethanol"

The approximate concentration of FTT5 and ethanol

The date the waste was first added to the container

3. Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area, such as a

chemical fume hood or a flammable safety cabinet.
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Keep the container tightly sealed when not in use to prevent the evaporation of ethanol and

the release of vapors.

Ensure that the storage area is well-ventilated.

4. Waste Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not mix FTT5 waste with other chemical waste streams unless specifically instructed to

do so by your EHS office.

Experimental Protocols
As FTT5 is disposed of as a hazardous waste solution due to its ethanol content, there are no

specific experimental protocols for its treatment or neutralization prior to disposal. The primary

"protocol" is the administrative and logistical procedure of proper collection, storage, and

transfer to a licensed waste management facility.

FTT5 Disposal Decision Pathway
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of FTT5.
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Start: FTT5 Waste Generated

Consult FTT5 Safety Data Sheet (SDS)

Is the solution classified as hazardous?

Collect in a labeled, sealed hazardous waste container

Yes (due to ethanol)

Follow institutional guidelines for non-hazardous chemical waste

No

Store in a designated satellite accumulation area

Contact Environmental Health & Safety (EHS) for pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of FTT5 waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of FTT5, contributing to a culture of safety and environmental responsibility within their
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organization. Always consult your institution's specific waste management policies and the

manufacturer's Safety Data Sheet for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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